(Z)-2-cyano-3-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]prop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]prop-2-enamide
• InChI: InChI=1S/C18H14Cl2N2O3/c1-24-17-7-11(6-13(9-21)18(22)23)2-5-16(17)25-10-12-3-4-14(19)8-15(12)20/h2-8H,10H2,1H3,(H2,22,23)/b13-6-
• InChI Key: PSWPBEZERNABBJ-MLPAPPSSSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C(C#N)C(=O)N)OCC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C(/C#N)\C(=O)N)OCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C18H14Cl2N2O3
• Molecular Weight: 377.2 g/mol

Description

The compound you’re asking about seems to be a type of cinnamamide derivative. Cinnamamide derivatives are known for their antimicrobial effectiveness against a wide spectrum of bacteria and fungi. They have also been tested for their anti-inflammatory potential.

Molecular Structure Analysis

The molecular structure of cinnamamide derivatives can be determined using single-crystal X-ray analysis. For example, the molecular structure of (2E)-N-(2-bromo-5-fluorophenyl)-3-phenylprop-2-enamide, a model compound, was determined this way.

Chemical Reactions Analysis

Cinnamamide derivatives have been tested for their anti-inflammatory potential, and most tested compounds significantly attenuated the lipopolysaccharide-induced NF-κB activation.

Physical And Chemical Properties Analysis

The physical and chemical properties of cinnamamide derivatives can be analyzed using various methods. For instance, the geometric parameters of the molecules can be calculated with standard functional at the B3LYP/6-311++G (d, p) method.